Benzyl (8S,8aR)-6-amino-5,7,7-tricyano-8-[2-(trifluoromethyl)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Benzyl (8S,8aR)-6-amino-5,7,7-tricyano-8-[2-(trifluoromethyl)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
303966-85-0
VCID:
VC0459465
InChI:
InChI=1S/C27H20F3N5O2/c28-27(29,30)22-9-5-4-8-19(22)23-21-13-35(25(36)37-14-17-6-2-1-3-7-17)11-10-18(21)20(12-31)24(34)26(23,15-32)16-33/h1-10,21,23H,11,13-14,34H2/t21-,23+/m0/s1
SMILES:
C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC=CC=C4C(F)(F)F
Molecular Formula:
C27H20F3N5O2
Molecular Weight:
503.5g/mol
Benzyl (8S,8aR)-6-amino-5,7,7-tricyano-8-[2-(trifluoromethyl)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
CAS No.: 303966-85-0
Main Products
VCID: VC0459465
Molecular Formula: C27H20F3N5O2
Molecular Weight: 503.5g/mol
![Benzyl (8S,8aR)-6-amino-5,7,7-tricyano-8-[2-(trifluoromethyl)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate - 303966-85-0](/images/no_structure.jpg)
| CAS No. | 303966-85-0 |
|---|---|
| Product Name | Benzyl (8S,8aR)-6-amino-5,7,7-tricyano-8-[2-(trifluoromethyl)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Molecular Formula | C27H20F3N5O2 |
| Molecular Weight | 503.5g/mol |
| IUPAC Name | benzyl (8S,8aR)-6-amino-5,7,7-tricyano-8-[2-(trifluoromethyl)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C27H20F3N5O2/c28-27(29,30)22-9-5-4-8-19(22)23-21-13-35(25(36)37-14-17-6-2-1-3-7-17)11-10-18(21)20(12-31)24(34)26(23,15-32)16-33/h1-10,21,23H,11,13-14,34H2/t21-,23+/m0/s1 |
| Standard InChIKey | HCAKMIHIETUIQE-JTHBVZDNSA-N |
| Isomeric SMILES | C1C=C2[C@H](CN1C(=O)OCC3=CC=CC=C3)[C@H](C(C(=C2C#N)N)(C#N)C#N)C4=CC=CC=C4C(F)(F)F |
| SMILES | C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC=CC=C4C(F)(F)F |
| Canonical SMILES | C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC=CC=C4C(F)(F)F |
| PubChem Compound | 6547662 |
| Last Modified | Nov 11 2021 |
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